Cas no 1221272-94-1 (1-Nitro-4-(2,2,2-trifluoro-1-methyl-ethyl)benzene)

• Product Name: 1-Nitro-4-(2,2,2-trifluoro-1-methyl-ethyl)benzene
• CAS No: 1221272-94-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 3047488
• PubChem ID: 45790967
• Update Time: 2025-09-23

1-Nitro-4-(2,2,2-trifluoro-1-methyl-ethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-4-(2,2,2-trifluoro-1-methyl-ethyl)benzene
• WYB27294
• AKOS005257921
• 1-nitro-4-(1,1,1-trifluoropropan-2-yl)benzene
• STL557786
• BBL103976
• MS-20733
• MFCD14525520
• 1221272-94-1
• CS-0442650

• Inchi： 1S/C9H8F3NO2/c1-6(9(10,11)12)7-2-4-8(5-3-7)13(14)15/h2-6H,1H3
• InChI Key： NEEBNUPDRJLNCP-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(C(C)C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 219.051
• Monoisotopic Mass: 219.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8A^2